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Compound of Interest

Compound Name: CCG-100602

Cat. No.: B15614779

This document provides immediate safety, handling, and disposal protocols for the research
chemical CCG-100602. The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key quantitative data for CCG-100602 is provided in the table below for easy

reference.
Property Value Source
Molecular Formula C21H17CIFsN20:2 [1]
Molecular Weight 478.8 g/mol [1]
CAS Number 1207113-88-9 [1]

9.8 UM (for inhibition of
RhoA/C-mediated, SRF-driven

ICso ] o [1]
luciferase expression in PC-3

cells)

B DMSO: 20 mg/mL, DMF: 20
Solubility _ [1]
mg/mL, Ethanol: 0.2 mg/mL

-20°C (for up to 1 month),
Storage Temperature [2]
-80°C (for up to 6 months)
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Hazard Identification and Personal Protective
Equipment (PPE)

CCG-100602 is a chemical for research use only, and its toxicological properties have not been
thoroughly investigated[3]. The material may be irritating to the mucous membranes and upper
respiratory tract and can be harmful if inhaled, ingested, or absorbed through the skin[3].
Therefore, strict adherence to safety protocols and the use of appropriate personal protective
equipment are mandatory.

Required Personal Protective Equipment:

» Eye and Face Protection: Safety glasses or goggles should be worn to protect against
potential splashes[3][4].

o Skin Protection:
o Gloves: Use compatible chemical-resistant gloves[3].
o Lab Coat: A lab coat must be worn to protect against skin contact[3].

» Respiratory Protection: A NIOSH-approved respirator is recommended, especially when
handling the compound in powdered form, to avoid inhalation[3].

Experimental Protocols: Handling and Disposal
Handling and Storage:
e Preparation of Stock Solutions:

o Given its solubility, Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock
solutions[1][5][6].

o When preparing stock solutions, sonication is recommended to aid dissolution[5].

o For cell-based experiments, the final concentration of DMSO should generally not exceed
0.1% to avoid solvent-induced effects[5].

o Storage:
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o Store the solid compound and stock solutions in a tightly sealed container[3].
o For short-term storage (up to one week), aliquots can be stored at 4°C[5].

o For long-term storage, aliquots should be stored at -80°C to avoid repeated freeze-thaw
cycles[5]. The stability is reported to be at least 4 years at this temperature[1].

Disposal:

Chemical waste, including unused CCG-100602 and contaminated materials, must be
disposed of in accordance with local, state, and federal regulations. Transfer the waste to a
designated chemical waste container for proper disposal[3].

Workflow for Handling CCG-100602

The following diagram outlines the standard operational workflow for handling CCG-100602 in

a laboratory setting.
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Standard operational workflow for handling CCG-100602.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
CCG-100602]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614779#personal-protective-equipment-for-
handling-ccg-100602]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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